Cas no 899948-85-7 (5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one)

5-Ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one is a substituted dihydropyrimidinone derivative with potential applications in medicinal chemistry and organic synthesis. Its structure incorporates a conjugated phenylpropenylsulfanyl moiety, which may enhance reactivity in nucleophilic or cyclization reactions. The dihydropyrimidinone core is known for its bioactivity, often serving as a scaffold in pharmaceutical development. This compound’s distinct substitution pattern—ethyl and methyl groups at the 5- and 6-positions—could influence its steric and electronic properties, making it a candidate for further study in drug discovery or as an intermediate in heterocyclic synthesis. Its stability and solubility characteristics should be evaluated for specific applications.

5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one structure

899948-85-7 structure

Product Name:5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one

CAS No:899948-85-7

MF:C₁₆H₁₈N₂OS

MW:286.391922473907

CID:5499995

Update Time:2025-05-21

5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 5-ethyl-6-methyl-2-[(E)-3-phenylprop-2-enyl]sulfanyl-1H-pyrimidin-4-one
- 5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one
- Inchi： 1S/C16H18N2OS/c1-3-14-12(2)17-16(18-15(14)19)20-11-7-10-13-8-5-4-6-9-13/h4-10H,3,11H2,1-2H3,(H,17,18,19)/b10-7+
- InChI Key： UUCWGYCQAUSLIH-JXMROGBWSA-N
- SMILES： C1(SC/C=C/C2=CC=CC=C2)NC(C)=C(CC)C(=O)N=1

5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2716-0791-2μmol	5-ethyl-6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3,4-dihydropyrimidin-4-one	899948-85-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2716-0791-5μmol	5-ethyl-6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3,4-dihydropyrimidin-4-one	899948-85-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2716-0791-1mg	5-ethyl-6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3,4-dihydropyrimidin-4-one	899948-85-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2716-0791-2mg	5-ethyl-6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3,4-dihydropyrimidin-4-one	899948-85-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2716-0791-3mg	5-ethyl-6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3,4-dihydropyrimidin-4-one	899948-85-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2716-0791-4mg	5-ethyl-6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3,4-dihydropyrimidin-4-one	899948-85-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2716-0791-5mg	5-ethyl-6-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3,4-dihydropyrimidin-4-one	899948-85-7	90%+	5mg	$69.0	2023-05-16

5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
3. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one (CAS No. 899948-85-7)

In the realm of organic chemistry and pharmaceutical research, 5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one (CAS No. 899948-85-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its dihydropyrimidinone core and phenylpropene side chain, is a subject of interest for researchers exploring novel bioactive molecules. Its sulfur-containing moiety further enhances its reactivity, making it a valuable candidate for drug discovery and material science.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled studies on 5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one. Recent trends in AI-driven drug design and computational chemistry have highlighted its potential as a scaffold for targeting enzymes and receptors. Researchers are particularly intrigued by its structural versatility, which allows for modifications to optimize pharmacokinetic properties. This aligns with the current focus on personalized medicine and small-molecule therapeutics, addressing unmet medical needs.

From a synthetic perspective, the compound's CAS No. 899948-85-7 serves as a critical identifier for procurement and regulatory compliance. Laboratories specializing in high-throughput screening often seek such molecules to evaluate their bioactivity against diseases like cancer and inflammation. The phenylprop-2-en-1-ylsulfanyl group, in particular, is a hotspot for derivatization, enabling the creation of analogs with enhanced binding affinity or selectivity. This adaptability resonates with the broader shift toward green chemistry and sustainable synthesis methods.

Beyond pharmaceuticals, 5-ethyl-6-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-3,4-dihydropyrimidin-4-one has potential applications in agrochemicals and material science. Its dihydropyrimidin-4-one framework is analogous to motifs found in natural products, inspiring innovations in crop protection and polymer additives. As industries prioritize eco-friendly solutions, this compound's role in developing biodegradable materials is under exploration.

In conclusion, CAS No. 899948-85-7 represents a multifaceted compound with promising avenues in research and industry. Its integration into drug discovery pipelines and sustainable technologies underscores its relevance in modern science. For researchers and manufacturers alike, understanding its structure-activity relationships and synthetic pathways is key to unlocking its full potential.